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Compound of Interest

Compound Name: 1-Cyclopentylethanone-d4

Cat. No.: B15352249 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed, step-by-step procedures for the safe disposal of 1-
Cyclopentylethanone-d4, a deuterated ketone used in synthetic chemistry.

Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle 1-Cyclopentylethanone-d4
with appropriate safety measures. This compound is classified as a flammable liquid and can

cause skin and serious eye irritation.[1][2][3] Always work in a well-ventilated area and wear

suitable personal protective equipment (PPE), including safety goggles with side-shields,

chemical-impermeable gloves, and fire-resistant clothing.[4] All sources of ignition, such as

open flames, hot surfaces, and sparks, must be eliminated from the handling area.[1][3] Use

non-sparking tools and explosion-proof equipment.[2][4]

Quantitative Data Summary
The following table summarizes the key quantitative data for 1-Cyclopentylethanone, which is

structurally analogous to its deuterated counterpart.
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Property Value Reference

Molecular Formula C7H8D4O [5]

Molecular Weight 116.19 g/mol [5]

Boiling Point 130 - 131 °C / 266 - 268 °F [1][2]

Flash Point 26 °C / 78.8 °F [2]

Density 0.951 g/cm³ at 25 °C / 77 °F [1]

Step-by-Step Disposal Protocol
Adherence to the following protocol is essential for the safe and compliant disposal of 1-
Cyclopentylethanone-d4.

Step 1: Waste Identification and Segregation

Categorize waste containing 1-Cyclopentylethanone-d4 as flammable liquid chemical

waste.

Segregate it from other waste streams, particularly incompatible materials such as strong

oxidizing agents, acids, bases, and reducing agents.[2]

Step 2: Container Selection and Labeling

Use a suitable, closed, and properly labeled container for waste collection.[4] The container

should be made of a material compatible with ketones.

The label should clearly state "Flammable Liquid Waste," "1-Cyclopentylethanone-d4," and

display the appropriate hazard pictograms (flame, exclamation mark).[3]

Step 3: Waste Collection and Storage

Collect the waste in the designated container, ensuring it is tightly closed when not in use.[1]

[4]
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Store the waste container in a cool, dry, and well-ventilated area designated for flammable

liquid storage, away from heat and sources of ignition.[1][4]

Step 4: Arrange for Professional Disposal

The disposal of 1-Cyclopentylethanone-d4 must be conducted by a licensed chemical

destruction facility.[4]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup and disposal.

Do not discharge the chemical into sewer systems or the environment.[4]

Step 5: Spill Management

In the event of a spill:

Evacuate non-essential personnel from the area.[4]

Remove all ignition sources.[4]

Ventilate the area.

Contain the spill using an inert absorbent material.

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[2][4]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for 1-
Cyclopentylethanone-d4.
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Caption: Disposal workflow for 1-Cyclopentylethanone-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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